Cas no 1644250-43-0 (3-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: 3-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 1644250-43-0
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5171332
• PubChem ID: 90425102
• Update Time: 2025-11-02

3-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)piperidine-2-carboxylic acid

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)4-2-1-3-11-5(4)6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： IWBOSHUHSBAEKF-UHFFFAOYSA-N
• SMILES： N1CCCC(C(F)(F)F)C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(trifluoromethyl)piperidine-2-carboxylic acid

Comprehensive Analysis of 3-(Trifluoromethyl)piperidine-2-carboxylic Acid (CAS 1644250-43-0): Properties, Applications, and Industry Trends

The compound 3-(trifluoromethyl)piperidine-2-carboxylic acid (CAS 1644250-43-0) is a fluorinated derivative of piperidine carboxylic acid, garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. This article explores its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Chemically, 3-(trifluoromethyl)piperidine-2-carboxylic acid belongs to the class of heterocyclic carboxylic acids, characterized by a six-membered piperidine ring with a carboxyl group at the 2-position and a -CF₃ substitution at the 3-position. Its molecular formula (C₇H₁₀F₃NO₂) and moderate polarity render it soluble in polar organic solvents, a trait critical for its utility in medicinal chemistry. Researchers frequently highlight its role in optimizing bioavailability and target selectivity, aligning with current demands for precision therapeutics.

Synthesis of CAS 1644250-43-0 typically involves multi-step protocols, including asymmetric hydrogenation or chiral resolution to achieve enantiopure forms. Recent advancements emphasize catalytic trifluoromethylation techniques, reducing reliance on hazardous reagents—a nod to the industry’s shift toward sustainable synthesis. Analytical methods such as HPLC and NMR are employed to verify purity, a key concern for regulatory compliance in GMP manufacturing.

Applications of this compound span peptide mimetics, enzyme inhibitors, and ligand design. Its -CF₃ group is pivotal in modulating electronic effects, often improving binding affinity in protein-ligand interactions. For instance, derivatives of 3-(trifluoromethyl)piperidine-2-carboxylic acid are investigated for CNS-targeted drugs, addressing unmet needs in neurological disorders—a hot topic in neuroscience research.

From an SEO perspective, users frequently search for "trifluoromethyl piperidine derivatives" or "CAS 1644250-43-0 supplier," reflecting commercial and academic interest. The compound’s relevance to fragment-based drug discovery (FBDD) and computational chemistry tools like molecular docking further boosts its online visibility. Discussions on platforms like ResearchGate often link it to high-throughput screening methodologies.

In conclusion, 3-(trifluoromethyl)piperidine-2-carboxylic acid exemplifies the intersection of fluorine chemistry and drug development. As industries prioritize low-toxicity intermediates and AI-augmented R&D, this compound’s versatility ensures its enduring relevance. Future studies may explore its potential in bioconjugation or as a scaffold for covalent inhibitors, aligning with evolving therapeutic paradigms.